Cas no 2229605-36-9 (1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine
• CAS No: 2229605-36-9
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5916516
• PubChem ID: 117209993
• Update Time: 2025-10-28

1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine
• 2229605-36-9
• EN300-1783196

• Inchi： 1S/C11H20N4/c1-11(2,3)10-9(8-13-14-10)15-6-4-12-5-7-15/h8,12H,4-7H2,1-3H3,(H,13,14)
• InChI Key： LPDKVBMDNPMBOO-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine

Introduction to 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine (CAS No. 2229605-36-9)

1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine, with the CAS number 2229605-36-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various therapeutic agents due to their versatile pharmacological properties. The unique structure of 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine offers promising potential for the treatment of several diseases, particularly in the areas of central nervous system (CNS) disorders and cancer.

The molecular structure of 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine consists of a piperazine ring substituted with a 3-tert-butyl-1H-pyrazol-4-yl group. This specific substitution pattern imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development. The tert-butyl group provides enhanced lipophilicity and metabolic stability, while the pyrazole moiety contributes to its binding affinity and selectivity for various biological targets.

Recent studies have highlighted the potential of 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine in modulating neurotransmitter systems in the brain. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a serotonin receptor agonist, specifically targeting the 5-HT_1A receptor. This property makes it a promising candidate for the treatment of mood disorders such as depression and anxiety. Additionally, its ability to modulate other neurotransmitter systems, such as dopamine and glutamate, further expands its therapeutic potential.

In the context of cancer research, 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine has shown promising antiproliferative effects on various cancer cell lines. A study published in Cancer Research reported that this compound effectively inhibits the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Moreover, its low toxicity profile and minimal side effects further enhance its potential as a therapeutic agent. These characteristics are crucial for ensuring patient compliance and safety during long-term treatment regimens.

In addition to its therapeutic applications, 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine has also been explored as a tool compound in basic research. Its ability to selectively modulate specific receptors and signaling pathways makes it an invaluable tool for understanding the underlying mechanisms of various diseases. For example, researchers have used this compound to investigate the role of serotonin receptors in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(3-tert-butyl-1H-pyrazol-4-yl)piperazine has been optimized to ensure high yield and purity, making it readily available for both research and development purposes. Various synthetic routes have been reported in the literature, including those involving palladium-catalyzed coupling reactions and multistep synthetic sequences. These methods provide flexibility in large-scale production and allow for the synthesis of related analogs for structure–activity relationship (SAR) studies.

In conclusion, 1-(3-tetert-butyl-H-pyrazol--l) piperazine (CAS No. 2229605--9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in advancing medical science.